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Compound of Interest

Compound Name: Tetradecyl methane sulfonate

Cat. No.: B3044311

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific toxicological data for tetradecyl methanesulfonate (CAS 6222-16-8) is not
readily available in public literature. This guide is based on the chemical properties of this
compound and toxicological data from structurally related short-chain alkyl methanesulfonates,
such as methyl methanesulfonate (MMS) and ethyl methanesulfonate (EMS). These related
compounds are known to be potent mutagens and carcinogens. Therefore, tetradecyl
methanesulfonate should be handled with extreme caution as a potentially hazardous
substance.

Chemical Identification and Physical Properties

This section summarizes the known physical and chemical properties of tetradecyl
methanesulfonate.
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Property Value

Chemical Name Tetradecyl methanesulfonate

1-Tetradecanol, methanesulfonate;
Synonyms Methanesulfonic acid, tetradecyl ester;

Tetradecyl mesylate[1]

CAS Number 6222-16-8[1]

Molecular Formula C15H32039[1]
Molecular Weight 292.48 g/mol [1]
Physical State Solid[1]

Boiling Point 399.7°C at 760 mmHg[2]
Purity >99% (typical)[1]
Storage Freezer (-20°C)[1][3]

Hazard Identification and Toxicological Profile

While specific toxicological data for tetradecyl methanesulfonate are unavailable, the primary
toxicological concern for alkyl methanesulfonates is their activity as alkylating agents. The
methanesulfonate group is an excellent leaving group, facilitating the transfer of the alkyl group
to nucleophilic sites on biological macromolecules, including DNA.[4]

Short-chain alkyl methanesulfonates are recognized as DNA-reactive genotoxins and potential
carcinogens.[4] It is prudent to assume that tetradecyl methanesulfonate may possess similar
hazardous properties.

Summary of Potential Hazards

Based on data for related compounds like methyl methanesulfonate (MMS), potential hazards
include:

» Mutagenicity: Likely to be mutagenic by causing DNA alkylation.[5]
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» Carcinogenicity: Potentially carcinogenic to humans. MMS is reasonably anticipated to be a

human carcinogen.[5]
o Skin and Eye Irritation: May cause skin and eye irritation upon contact.
e Respiratory Tract Irritation: Inhalation of dust or aerosols may irritate the respiratory system.

Toxicological Data for Structurally Related Alkyl
Methanesulfonates

The following table summarizes the known hazards of short-chain alkyl methanesulfonates to

illustrate the potential risks.

Compound CAS Number Key Hazards

Genotoxic, Carcinogenic,
Methyl Methanesulfonate

(MMS)

66-27-3 Mutagenic, Apoptosis
Inducer[5]

Genotoxic, Carcinogenic,

Ethyl Methanesulfonate (EMS)  62-50-0 )
Mutagenic[4]

Handling and Storage Precautions

Given the potential for high toxicity, stringent safety measures should be implemented when
handling tetradecyl methanesulfonate.

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory to prevent skin, eye, and respiratory exposure.
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Protection Type Recommended Equipment

Eye/Face Protection Chemical safety goggles and a face shield.

Chemical-resistant gloves (e.qg., nitrile or
Skin Protection neoprene), a lab coat, and additional protective

clothing as needed to prevent skin contact.

Use in a well-ventilated area, preferably within a

chemical fume hood. If there is a risk of aerosol
Respiratory Protection generation and a fume hood is not available, a

NIOSH-approved respirator with an appropriate

cartridge should be used.

Safe Handling Practices

o Work in a designated area, such as a chemical fume hood, to minimize exposure.
¢ Avoid the formation of dust and aerosols.[6]

o Use non-sparking tools and prevent electrostatic discharge.[6]

» Do not eat, drink, or smoke in the work area.

» Wash hands thoroughly after handling.

o Prepare a spill kit and have it readily available.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]
o Recommended storage is in a freezer at -20°C.[1][3]

» Store away from incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]

Emergency Procedures
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First-Aid Measures

Exposure Route

First-Aid Instructions

Inhalation

Move the person to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[6]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

water. Seek medical attention.[6]

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate

medical attention.[6]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[6]

Accidental Release Measures

o Evacuate personnel from the area.

o Wear appropriate PPE, including respiratory protection.

e Avoid breathing dust or vapors.

e Prevent the substance from entering drains.[6]

o Carefully sweep up or scoop up the spilled material and place it in a suitable, closed

container for disposal.[6]

Fire-Fighting Measures

e Use a dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.[6]
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» Wear self-contained breathing apparatus (SCBA) and full protective gear.[7]

e Hazardous decomposition products may include carbon oxides and sulfur oxides.[7]

Experimental Protocols: Assessing Mutagenicity

As specific experimental data for tetradecyl methanesulfonate is lacking, this section provides a
generalized protocol for a standard mutagenicity assay that would be appropriate for its
evaluation.

Bacterial Reverse Mutation Assay (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical. It
utilizes several strains of Salmonella typhimurium with mutations in the genes involved in
histidine synthesis. These bacteria cannot grow in a histidine-deficient medium unless a
reverse mutation (reversion) occurs.

Methodology:

o Strain Selection: Choose appropriate Salmonella typhimurium strains (e.g., TA98, TA100,
TA1535, TA1537) to detect different types of mutations.

» Metabolic Activation: Conduct the assay with and without a mammalian metabolic activation
system (e.g., S9 fraction from rat liver) to assess the mutagenicity of the parent compound
and its metabolites.

e Dose-Response: Prepare a series of concentrations of tetradecyl methanesulfonate in a
suitable solvent.

e Exposure:

o In the plate incorporation method, the test substance, bacterial culture, and S9 mix (if
used) are combined in molten top agar and poured onto a minimal glucose agar plate.

o In the pre-incubation method, the test substance, bacterial culture, and S9 mix are
incubated together before being mixed with the top agar and plated.

e Incubation: Incubate the plates at 37°C for 48-72 hours.
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e Scoring: Count the number of revertant colonies on each plate.

o Data Analysis: A substance is considered mutagenic if it produces a dose-dependent
increase in the number of revertant colonies compared to the negative control.

Visualized Workflows and Mechanisms
Risk Assessment and Handling Workflow

The following diagram outlines a logical workflow for the risk assessment and handling of a
chemical with limited safety data, such as tetradecyl methanesulfonate.
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Caption: Risk assessment and handling workflow for chemicals with limited safety data.

General Mechanism of DNA Alkylation
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This diagram illustrates the general mechanism by which an alkyl methanesulfonate can act as
a DNA alkylating agent.

Caption: General mechanism of DNA alkylation by an alkyl methanesulfonate.

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations. Treat
tetradecyl methanesulfonate and any contaminated materials as hazardous waste. Consult
with your institution's environmental health and safety department for specific disposal
guidelines.

Conclusion

Due to the absence of specific toxicological data, tetradecyl methanesulfonate must be treated
as a potentially hazardous substance. The known genotoxic and carcinogenic properties of
related short-chain alkyl methanesulfonates warrant the implementation of stringent safety
protocols, including the use of appropriate personal protective equipment and engineering
controls. Researchers and drug development professionals should exercise extreme caution
and adhere to the principle of "as low as reasonably achievable" (ALARA) for exposure until
more definitive safety data becomes available.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tetradecyl Methanesulfonate: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044311#tetradecyl-methane-sulfonate-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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